Cas no 2295-35-4 (Pyrrolidine-2-thione)

Pyrrolidine-2-thione structure
Pyrrolidine-2-thione structure
Product Name:Pyrrolidine-2-thione
CAS No:2295-35-4
MF:C4H7NS
MW:101.170079469681
MDL:MFCD00049351
CID:84231
PubChem ID:2775267
Update Time:2025-04-18

Pyrrolidine-2-thione Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine-2-thione
    • 2-azacyclopentanthione
    • 2-PYRROLETHIONE,TETRAHYDRO-,(Z)
    • 2-pyrrolidinethione
    • 2-thiopyrrolidinone
    • 2-thiopyrrolidone
    • cis-2-Pyrrolidinethione
    • cis-Tetrahydro-2-pyrrolethione
    • pyrrolidin-2-thione
    • FT-0634186
    • 2-Pyrrolethione, tetrahydro-,
    • CAA29535
    • 2295-35-4
    • 2-Hydroxy-5-Amino-pyridin hydrochloride
    • EN300-97179
    • Tetrahydro-2-pyrrolethione
    • DTXSID50177493
    • MFCD00049351
    • BS-3733
    • 2-PYRROLETHIONE, TETRAHYDRO-, (Z)-
    • D95546
    • CS-W013703
    • .gamma.-Butyrothiolactam
    • Thiobutyrolactam
    • CHEBI:195064
    • AKOS006222318
    • Thiopyrrolidone
    • SCHEMBL88730
    • DB-046034
    • MDL: MFCD00049351
    • Inchi: 1S/C4H7NS/c6-4-2-1-3-5-4/h1-3H2,(H,5,6)
    • InChI Key: IMWUREPEYPRYOR-UHFFFAOYSA-N
    • SMILES: S=C1CCCN1
    • BRN: 105242

Computed Properties

  • Exact Mass: 101.03000
  • Monoisotopic Mass: 101.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 69.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.1A^2

Experimental Properties

  • Color/Form: Cream or brown powder
  • Density: 1.14
  • Melting Point: 110-112°C
  • Boiling Point: 144.7°Cat760mmHg
  • Flash Point: 41.3°C
  • Refractive Index: 1.574
  • PSA: 44.12000
  • LogP: 1.02600
  • Solubility: Not determined

Pyrrolidine-2-thione Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280F
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S22-S24/25
  • RTECS:UX9647500
  • Risk Phrases:R36/37/38
  • Safety Term:S22;S24/25

Pyrrolidine-2-thione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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